4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine

• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 4-cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C10H16N4/c1-6(2)5-8-12-9(7-3-4-7)14-10(11)13-8/h6-7H,3-5H2,1-2H3,(H2,11,12,13,14)
• InChI Key: ZNOPSIDYXVFKNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=NC(=N1)N)C2CC2

Description

4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine is a trisubstituted 1,3,5-triazine derivative featuring a cyclopropyl group at position 4 and a branched 2-methylpropyl (isobutyl) group at position 4. The 1,3,5-triazine core is a versatile scaffold that allows for systematic modifications to optimize physicochemical and biological properties.

Preparation Methods

The synthesis of 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine typically involves the nucleophilic substitution of cyanuric chloride with appropriate amines. The reaction conditions often include the use of solvents such as acetonitrile or dimethylformamide (DMF) and bases like triethylamine or sodium hydroxide to facilitate the substitution reactions . Industrial production methods may involve continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the triazine ring can be further functionalized with different nucleophiles under appropriate conditions.

Scientific Research Applications

4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound exhibits biological activity, making it a candidate for drug discovery and development, particularly in the field of cancer research.

Medicine: Its derivatives have shown potential as antitumor agents, with some compounds being investigated for their ability to inhibit specific enzymes or pathways involved in cancer progression.

Industry: The compound is used in the production of herbicides and polymer stabilizers, contributing to agricultural and materials science applications.

Mechanism of Action

The mechanism of action of 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking the enzyme’s function. This inhibition can lead to the disruption of critical biological pathways, such as those involved in cell proliferation and survival .

Comparison with Similar Compounds

Substituent-Driven Physicochemical Properties

• Steric Effects : Bulky substituents (e.g., trichloromethyl, isobutyl) may reduce binding affinity to flat receptor pockets, as seen in 5-HT6 ligands where smaller groups like methylthio or methoxy optimize interactions .
• Thermal Stability : The methylthio analog exhibits a higher melting point (157°C) compared to other derivatives, suggesting stronger intermolecular forces due to sulfur’s polarizability .

Biological Activity

4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine (CAS No. 1343848-92-9) is a member of the triazine family, which has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound exhibits various biological properties that may contribute to its application in therapeutic settings.

• IUPAC Name : 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine
• Molecular Formula : C₁₀H₁₆N₄
• Molecular Weight : 192.26 g/mol
• Purity : 95% .

Biological Activity Overview

Research into the biological activity of 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine has revealed several key areas of interest:

Antileukemic Activity

A recent study evaluated a library of compounds related to 1,3,5-triazine derivatives for their antileukemic properties. The compound was found to exhibit selective antiproliferative activity against leukemic cells (Jurkat T cell line) with significant cytotoxic effects observed. The selectivity was assessed against normal fibroblast cells (MRC-5), indicating a potential therapeutic window for leukemia treatment .

Structure–Activity Relationship (SAR)

The structure–activity relationship analysis indicated that modifications in the triazine core significantly influenced the biological activity. The presence of cyclopropyl and branched alkyl groups was associated with enhanced potency against cancer cell lines. The study also developed a 3D-QSAR model that accurately predicted the antileukemic activity based on structural modifications .

Case Study 1: Cytotoxicity Assessment

In a controlled laboratory setting, the cytotoxic effects of 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine were assessed using various concentrations on Jurkat T cells. The results demonstrated:

• IC50 Value : Approximately 15 µM.
• Mechanism of Action : Induction of apoptosis and necrosis in leukemic cells was confirmed through morphological assessments and flow cytometry analyses.

Case Study 2: Selectivity Profile

The selectivity of the compound was further explored by comparing its effects on leukemic cells versus normal fibroblast cells:

Cell Line	IC50 (µM)	Selectivity Index
Jurkat T	15	-
MRC-5	>50	>3.33

This selectivity profile suggests that 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine may be a promising candidate for further development as an antileukemic agent with reduced toxicity to normal cells .

Mechanistic Insights

The compound's mechanism of action appears to involve:

• Inhibition of Cell Proliferation : Targeting pathways critical for cell cycle progression.
• Induction of Apoptosis : Activation of caspase pathways leading to programmed cell death.
• Reactive Oxygen Species (ROS) Generation : Contributing to oxidative stress in cancer cells .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 4-Cyclopropyl-6-(2-methylpropyl)-1,3,5-triazin-2-amine, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via multi-component reactions under microwave irradiation or conventional heating. A one-pot approach using cyanoguanidine, aldehydes, and cyclic amines under acidic conditions (e.g., HCl) followed by dehydrogenation in alkali is effective. Microwave methods reduce reaction time (5–10 minutes) compared to conventional heating (hours) .
• Data : Yields range from 7% to 24% depending on substituents and reaction optimization. For example, cyclopropyl derivatives may require lower temperatures (80–100°C) to avoid decomposition .

Q. How are structural and purity parameters validated for triazine derivatives like this compound?

• Methodology :

• NMR Analysis : $^{1}\text{H}$ and $^{13}\text{C}$ NMR are critical for confirming substituent positions. Cyclopropyl protons typically appear as multiplet signals at δ 0.8–1.2 ppm, while methylpropyl groups show triplet splitting (δ 1.3–1.6 ppm) .
• Elemental Analysis : Theoretical vs. experimental C/H/N percentages must align within ±0.3% to confirm purity. For example, calculated C% = 58.2 vs. observed C% = 57.9 .
  • Thermal Stability : Melting points (149–218°C) correlate with crystallinity and purity .

Advanced Research Questions

Q. How do substituents at the 4- and 6-positions affect antileukemic activity in triazine derivatives?

• Methodology : Use 3D-QSAR modeling to map steric/electronic effects. Cyclopropyl and methylpropyl groups enhance lipophilicity, improving membrane permeability. Compare IC$_{50}$ values across derivatives:

Substituent (Position 6)	IC$_{50}$ (μM)
4-Fluorophenyl	12.5
3-Nitrophenyl	8.2
Methylpropyl	6.7

• Contradiction Analysis : Lower yields (e.g., 7% for nitro-substituted derivatives) may conflict with higher activity. Prioritize yield-activity balance via orthogonal optimization (e.g., solvent selection, catalyst screening) .

Q. What experimental designs resolve contradictions between computational predictions and observed biological activity?

• Methodology :

• Hypothesis Testing : If DFT-predicted electron-withdrawing groups (e.g., -CF$_3$) underperform in vitro, validate via competitive binding assays (e.g., fluorescence quenching with DNA topoisomerase II).
• Randomized Block Design : Apply split-plot designs to test substituent combinations. For example, assign cyclopropyl vs. piperidine groups as main plots and aryl substituents as subplots .

Q. How can environmental fate studies inform the design of stable triazine-based therapeutics?

• Methodology :

• Degradation Pathways : Use HPLC-MS to identify hydrolysis products under simulated physiological conditions (pH 7.4, 37°C). Cyclopropyl rings resist oxidation, enhancing stability compared to methylpiperidine derivatives .
• Ecotoxicity Screening : Assess LC$_{50}$ in Daphnia magna to quantify aquatic toxicity. Triazines with logP > 2.5 show bioaccumulation risks .

Methodological Framework Table

Research Objective	Key Techniques	Critical Parameters	Evidence Sources
Synthetic Optimization	Microwave-assisted synthesis, NMR	Reaction time, yield, purity
Biological Activity Profiling	3D-QSAR, Competitive binding assays	IC$_{50}$, logP, steric parameters
Environmental Impact Assessment	HPLC-MS, Daphnia magna toxicity tests	Degradation half-life, LC$_{50}$